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Abstract
2-Chloroethyl isocyanate (CEI), with CAS number 1943-83-5, is a bifunctional chemical

reagent of significant interest in organic synthesis, particularly within the pharmaceutical and

agrochemical industries.[1][2] Its dual reactivity, stemming from the chloroethyl group and the

highly electrophilic isocyanate moiety, allows for its use as a versatile building block in the

creation of complex molecules.[3] This document provides a comprehensive overview of the

chemical and physical properties of 2-chloroethyl isocyanate, details its reactivity and

common applications, outlines experimental considerations, and summarizes critical safety

information.

Chemical and Physical Properties
2-Chloroethyl isocyanate is a clear, colorless to light yellow liquid at room temperature.[1][4] It

is recognized for its pungent odor and is highly reactive, particularly with nucleophiles and

moisture.[1][5] Due to its reactivity, it is classified as a dangerous good for transportation and

requires careful handling and storage.[6]

Table 1: Physical and Chemical Properties of 2-
Chloroethyl Isocyanate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b104239?utm_src=pdf-interest
https://www.benchchem.com/product/b104239?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-chloroethyl-isocyanate-dic9632.html
https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-2-chloroethyl-isocyanate-in-agrochemical-innovations-zn
https://www.nbinno.com/article/pharmaceutical-intermediates/the-future-of-synthesis-innovations-with-2-chloroethyl-isocyanate-zn
https://www.benchchem.com/product/b104239?utm_src=pdf-body
https://www.benchchem.com/product/b104239?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-chloroethyl-isocyanate-dic9632.html
https://www.pharmagen.de/en/products/2-chloroethyl-isocyanate.html
https://wap.guidechem.com/encyclopedia/2-chloroethyl-isocyanate-dic9632.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3378959.htm
https://www.scbt.com/p/2-chloroethyl-isocyanate-1943-83-5
https://www.benchchem.com/product/b104239?utm_src=pdf-body
https://www.benchchem.com/product/b104239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 1943-83-5 [4]

Molecular Formula C₃H₄ClNO [4]

Molecular Weight 105.52 g/mol [4][7]

Appearance
Clear, colorless to light yellow

liquid
[1][4][8]

Boiling Point 135 °C to 142 °C [4][8]

Density 1.237 g/mL at 25 °C [4]

Refractive Index (n20/D) 1.447

Flash Point 56 °C (132.8 °F) [4][8]

Water Solubility Reacts with water [1][4][9]

Stability

Stable under normal

conditions, but moisture

sensitive.[5][8] Decomposes in

contact with water.[8]

Storage Temperature 2-8°C, under inert gas [10]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and quality control of 2-chloroethyl
isocyanate. Key spectral data are summarized below.

Table 2: Spectroscopic Data for 2-Chloroethyl
Isocyanate
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Technique
Key Features and
Observations

Reference(s)

¹H NMR
Spectra available for

reference.
[7]

¹³C NMR
Spectra available for

reference.
[11]

Infrared (IR) Spectroscopy

Conforms to standard spectra.

The isocyanate group (-

N=C=O) shows a characteristic

strong, sharp absorption band.

[7][12]

Mass Spectrometry (MS)
GC-MS data available for

fragmentation pattern analysis.
[7]

Raman Spectroscopy
FT-Raman spectra available

for reference.
[7][13]

Chemical Reactivity and Mechanisms
The reactivity of 2-chloroethyl isocyanate is dominated by the electrophilic carbon atom of the

isocyanate group (-N=C=O). This group readily reacts with a wide range of nucleophiles.[14]

Reactions with Nucleophiles
Alcohols: Reacts with alcohols to form carbamates (urethanes). This reaction is often

catalyzed by tertiary amines or certain metal salts.[14][15] The reaction can be complex, with

evidence suggesting the involvement of multiple alcohol molecules in the transition state.[16]

Amines: Primary and secondary amines react with 2-chloroethyl isocyanate to yield

substituted ureas.[14]

Water: Reacts with water to form an unstable carbamic acid, which then decomposes into 2-

chloroethylamine and carbon dioxide.[14] This moisture sensitivity necessitates handling

under anhydrous conditions.[5][17]
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The presence of the chloroethyl group allows for subsequent reactions, making CEI a valuable

bifunctional building block.

Nucleophiles

Products

2-Chloroethyl Isocyanate
(Cl-CH₂CH₂-N=C=O)

Carbamate (Urethane)
Cl-CH₂CH₂-NH-CO-OR'

+ Alcohol

Substituted Urea
Cl-CH₂CH₂-NH-CO-NR'₂

+ Amine

Decomposition Products
(2-Chloroethylamine + CO₂)

+ Water

Alcohol (R'-OH) Amine (R'₂NH) Water (H₂O)

Click to download full resolution via product page

Applications in Synthesis and Drug Development
2-Chloroethyl isocyanate is a crucial intermediate in the synthesis of a variety of compounds,

particularly in the pharmaceutical and agrochemical sectors.[1][18]

Anticancer Agents: It is a key reagent in the synthesis of nitrosoureas, a class of alkylating

agents used in chemotherapy.[19] For example, it is used to produce Lomustine (CCNU), a

drug for treating brain tumors and Hodgkin's lymphoma.[5][19] The chloroethyl group is

critical to the DNA-damaging mechanism of these drugs.[19]

Agrochemicals: Its reactivity is harnessed to create herbicides, insecticides, and fungicides.

[2] The final molecule's properties can be tuned by reacting the isocyanate with different

functional groups.[2]

Polymer Science: The reactive isocyanate group can be incorporated into polymer

backbones to create specialized polyurethanes or polyureas with unique properties for

coatings, adhesives, or functional materials.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b104239?utm_src=pdf-body-img
https://www.benchchem.com/product/b104239?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-chloroethyl-isocyanate-dic9632.html
https://www.lookchem.com/msds/641/1943-83-5_2-Chloroethyl%20isocyanate.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10765575/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3378959.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10765575/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10765575/
https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-2-chloroethyl-isocyanate-in-agrochemical-innovations-zn
https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-2-chloroethyl-isocyanate-in-agrochemical-innovations-zn
https://www.nbinno.com/article/pharmaceutical-intermediates/the-future-of-synthesis-innovations-with-2-chloroethyl-isocyanate-zn
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Organic Synthesis: It is used in the preparation of various heterocyclic compounds

and as a versatile reagent for introducing the 2-chloroethyl carbamoyl moiety.[20]

// Nodes CEI [label="2-Chloroethyl Isocyanate", fillcolor="#FBBC05", fontcolor="#202124"];

Cyclohexylamine [label="Cyclohexylamine", fillcolor="#FFFFFF", fontcolor="#202124",

color="#5F6368"]; Intermediate [label="1-(2-chloroethyl)-3-cyclohexylurea\n(Intermediate)",

fillcolor="#F1F3F4", fontcolor="#202124", color="#5F6368"]; Nitrosating_Agent

[label="Nitrosating Agent\n(e.g., tert-butyl nitrite)", fillcolor="#FFFFFF", fontcolor="#202124",

color="#5F6368"]; Lomustine [label="Lomustine (CCNU)\n(Anticancer Drug)",

fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges CEI -> Intermediate [color="#4285F4"]; Cyclohexylamine -> Intermediate

[color="#4285F4"]; Intermediate -> Lomustine [label="Nitrosation", color="#EA4335",

fontcolor="#202124"]; Nitrosating_Agent -> Lomustine [color="#EA4335"];

// Invisible edges for alignment {rank=same; CEI; Cyclohexylamine;} {rank=same; Intermediate;

Nitrosating_Agent;} } END_DOT Caption: Simplified workflow for the synthesis of Lomustine

using 2-Chloroethyl Isocyanate.

Experimental Protocols & Considerations
General Handling and Storage
Due to its toxicity, flammability, and sensitivity to moisture, 2-chloroethyl isocyanate must be

handled with extreme care.[10][17]

Storage: Store in a cool (refrigerator/flammables area at 2-8°C), dry, well-ventilated place

away from incompatible substances like water, acids, bases, alcohols, and strong oxidizing

agents.[4][8] The container should be tightly sealed, and the material is best handled under

an inert atmosphere (e.g., nitrogen or argon).[10][21]

Handling: Use in a well-ventilated area or a chemical fume hood.[17] Employ spark-proof

tools and explosion-proof equipment.[8] All personal contact, including inhalation, should be

avoided.[22]
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Example Protocol: Synthesis of 1-(2-chloroethyl)-3-
cyclohexylurea
This procedure is an intermediate step in the synthesis of the anticancer drug Lomustine.[19]

In a reaction vessel equipped for mechanical stirring and operation under an inert

atmosphere, dissolve cyclohexylamine in a suitable anhydrous solvent (e.g.,

tetrahydrofuran).

Cool the solution to 0-5 °C using an ice bath.

Slowly add 2-chloroethyl isocyanate dropwise to the cooled solution while maintaining the

temperature. The reaction is exothermic.

After the addition is complete, allow the reaction to stir for several hours (e.g., 12 hours) at a

controlled temperature.[23]

Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS).

Upon completion, the product, 1-(2-chloroethyl)-3-cyclohexylurea, can be isolated. This may

involve a purification step, such as continuous liquid-liquid extraction to remove unreacted 2-
chloroethyl isocyanate.[19]

Safety and Toxicology
2-Chloroethyl isocyanate is a hazardous chemical that poses significant health risks.

Table 3: Hazard and Safety Information
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Hazard Type Description Reference(s)

Acute Toxicity

Toxic if swallowed, inhaled, or

absorbed through the skin.[8]

[21] Inhalation may be fatal

due to spasm, inflammation,

and edema of the larynx and

bronchi.[17][24]

Irritation

Causes severe skin, eye, and

respiratory tract irritation.[17]

[21] It is a lachrymator (causes

tearing).[17][21]

Sensitization

May cause allergic skin

reactions and respiratory

sensitization (asthma).[10][17]

Target Organs
Central nervous system,

kidneys, liver.[17]

Flammability

Flammable liquid and vapor.[8]

Vapors can form explosive

mixtures with air.[10][24]

Reactivity

Reacts with water and is

incompatible with acids, bases,

alcohols, amines, and strong

oxidizing agents.[8][24]

Personal Protective Equipment

(PPE)

Chemical safety glasses or

face shield, appropriate

protective gloves and clothing,

and respiratory protection (use

in a fume hood or with a self-

contained breathing

apparatus).[21]

Emergency Procedures:
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Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of

water/shower.[8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[21]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth.[8] In all cases of exposure, immediate

medical attention is required.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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